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These application notes provide a comprehensive overview of the development and utilization
of beryllium-copper (Be-Cu) alloys for aerospace applications. The content includes detailed
data on key alloys, experimental protocols for material characterization, and visualizations of

critical processes and relationships.

Introduction to Beryllium-Copper Alloys in
Aerospace

Beryllium-copper alloys are a class of high-performance materials widely used in the
aerospace industry due to their unique combination of properties.[1][2][3] These alloys offer
exceptional mechanical strength, high electrical and thermal conductivity, excellent corrosion
resistance, and non-magnetic properties, making them suitable for a wide range of demanding
applications.[1][2][3][4]

There are two primary classes of beryllium-copper alloys used in aerospace:

» High-Strength Alloys: These alloys, such as C17200, contain a higher percentage of
beryllium (1.8-2.0%) and are known for their remarkable tensile strength, which can be
significantly enhanced through heat treatment.[1][5]

o High-Conductivity Alloys: Alloys like C17510 have a lower beryllium content (0.2-0.6%) and
a higher concentration of nickel and cobalt, resulting in superior electrical and thermal
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conductivity with moderate strength.

The versatility of these alloys allows for their use in critical components, including aircraft
landing gear bushings, electrical connectors, springs, and various instrumentation.[6][7]

Quantitative Data Presentation

The following tables summarize the key mechanical, physical, and chemical properties of two
representative beryllium-copper alloys used in aerospace: C17200 (high-strength) and
C17510 (high-conductivity).

Table 1. Chemical Composition of Aerospace Beryllium-Copper Alloys

Element C17200 (wt%) C17510 (wt%)
Beryllium (Be) 1.80 - 2.00 0.20 - 0.60
Cobalt (Co) + Nickel (Ni) 0.20 min 1.40 - 2.20 (Ni)
Cobalt (Co) + Nickel (Ni) + Iron

(Fe) 0.60 max

Aluminum (Al) 0.20 max 0.20 max
Silicon (Si) 0.20 max 0.20 max
Copper (Cu) Balance Balance

Source: Lion Metal

Table 2: Mechanical Properties of Aerospace Beryllium-Copper Alloys (Heat Treated)
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Property C17200 C17510
Tensile Strength (MPa) 1140 - 1310 655 - 795
Yield Strength (MPa) 965 - 1140 520 - 725
Elongation (%) 3-10 10-20
Hardness (Rockwell) 37-45 HRC 90 - 100 HRB
Elastic Modulus (GPa) 131 131

Source: Lion Metal

Table 3: Physical Properties of Aerospace Beryllium-Copper Alloys

Property C17200 C17510
Density (g/cm3) 8.25 8.83
Electrical Conductivity (%
22 - 28 45 - 65

IACS)
Thermal Conductivity (W/m-K) 105 - 130 208 - 300
Coefficient of Thermal

_ 17.0 17.8
Expansion (um/m-°C)
Melting Range (°C) 870 - 980 870 - 980

Source: Lion Metal

Experimental Protocols

This section outlines the detailed methodologies for key experiments in the development and
characterization of beryllium-copper alloys.

Heat Treatment Protocol: Age Hardening

Age hardening, or precipitation hardening, is a critical heat treatment process used to
significantly increase the strength of beryllium-copper alloys.[8][9] The process consists of two
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main stages: solution annealing and precipitation hardening.

3.1.1. Solution Annealing

o Objective: To dissolve the beryllium in the copper matrix to form a solid solution.
e Procedure:

o Heat the alloy to a temperature range of 760-800°C for high-strength alloys (e.g., C17200)
or 900-955°C for high-conductivity alloys (e.g., C17510).

o Hold the material at this temperature for a sufficient time to ensure complete dissolution of
the beryllium. This is typically performed by the material supplier.

o Rapidly quench the material in water to room temperature to retain the supersaturated
solid solution.

3.1.2. Precipitation Hardening (Age Hardening)

e Objective: To precipitate fine, beryllium-rich particles within the copper matrix, thereby
increasing the alloy's strength and hardness.

e Procedure:
o Reheat the solution-annealed alloy to a temperature between 260°C and 540°C.

o The specific temperature and duration of this treatment depend on the desired final
properties. For C17200, a typical treatment is 315°C for 2-3 hours.[9] For C17510, higher
temperatures are generally used.

o The level of mechanical properties is determined by both the temperature and the time at
that temperature.

o After the aging period, the material is cooled to room temperature.

Mechanical Testing Protocols

3.2.1. Tensile Testing (in accordance with ASTM EB8)
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» Objective: To determine the tensile strength, yield strength, and elongation of the beryllium-
copper alloy.[10][11][12]

o Apparatus: A calibrated universal testing machine (UTM) equipped with an extensometer.
e Procedure:

o Prepare a standardized test specimen with defined dimensions as per ASTM ES8.

o Mount the specimen securely in the grips of the UTM.

o Apply a uniaxial tensile load to the specimen at a controlled rate until it fractures.

o Continuously record the applied load and the elongation of the specimen.

o From the resulting stress-strain curve, determine the ultimate tensile strength, yield
strength (typically at 0.2% offset), and the percentage of elongation.

3.2.2. Hardness Testing (in accordance with ASTM E18)

o Objective: To measure the Rockwell hardness of the beryllium-copper alloy, which provides
an indication of its resistance to indentation and wear.[3][13][14][15]

o Apparatus: A calibrated Rockwell hardness tester.

e Procedure:

o

Ensure the surface of the test specimen is clean, smooth, and free from any scale or
lubricants.

o

Select the appropriate Rockwell scale (e.g., HRC for high-strength alloys, HRB for high-
conductivity alloys) and indenter.

(¢]

Apply a preliminary test force (minor load) to the specimen.

[¢]

Apply the major load for a specified dwell time.
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o Remove the major load, and the Rockwell hardness number is directly read from the
machine's dial or digital display, based on the depth of indentation.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key processes and
relationships in the development of beryllium-copper alloys for aerospace applications.
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Experimental Workflow for Be-Cu Alloy Characterization

Start: Be-Cu Alloy Ingot

Solution Annealing
(e.g., 790°C for C17200)

Rapid Water Quench

Age Hardening
(e.g., 315°C for 2-3 hrs)

Tensile Testing
(ASTM E8)

Hardness Testing
(ASTM E18)

Microstructural Analysis
(SEM/TEM)

End: Characterized Alloy
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Age Hardening Mechanism in Be-Cu Alloys
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b148099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

